Cas no 1806926-88-4 (3-Chloro-4-(difluoromethyl)-2-fluoropyridine-6-methanol)

• Product Name: 3-Chloro-4-(difluoromethyl)-2-fluoropyridine-6-methanol
• CAS No: 1806926-88-4
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4869438
• Update Time: 2025-10-23

3-Chloro-4-(difluoromethyl)-2-fluoropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)-2-fluoropyridine-6-methanol

• Inchi： 1S/C7H5ClF3NO/c8-5-4(6(9)10)1-3(2-13)12-7(5)11/h1,6,13H,2H2
• InChI Key： ZLIJLMQNAWIRPR-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(CO)C=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-4-(difluoromethyl)-2-fluoropyridine-6-methanol

3-Chloro-4-(difluoromethyl)-2-fluoropyridine-6-methanol (CAS No. 1806926-88-4): A Comprehensive Overview

3-Chloro-4-(difluoromethyl)-2-fluoropyridine-6-methanol, identified by the CAS registry number 1806926-88-4, is a highly specialized organic compound with significant applications in various scientific and industrial domains. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with chlorine, difluoromethyl, and fluoro groups at specific positions, along with a hydroxymethyl group at the sixth position. These substituents contribute to its distinctive chemical reactivity and physical properties.

The synthesis of 3-Chloro-4-(difluoromethyl)-2-fluoropyridine-6-methanol involves a series of carefully designed organic reactions, including nucleophilic substitutions, electrophilic substitutions, and fluorination processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications while maintaining environmental sustainability.

In terms of applications, this compound has garnered significant attention in the field of agrochemicals due to its potential as a herbicide or insecticide. Studies have demonstrated that it exhibits remarkable bioactivity against various plant pathogens and pests, making it a promising candidate for crop protection products. Additionally, its unique electronic properties make it a valuable component in the development of advanced materials, such as semiconductors and optoelectronic devices.

Recent research has focused on understanding the mechanistic insights behind the bioactivity of 3-Chloro-4-(difluoromethyl)-2-fluoropyridine-6-methanol. Scientists have employed computational chemistry techniques to study its interaction with biological targets at the molecular level. These studies have revealed that the compound's fluorinated substituents play a critical role in enhancing its binding affinity to specific receptors, thereby contributing to its potent bioactivity.

The environmental impact of this compound has also been a topic of interest. Researchers have investigated its degradation pathways under various environmental conditions, such as soil and aquatic environments. Results indicate that the compound undergoes rapid degradation under UV light and microbial action, minimizing its persistence in the environment. This finding is crucial for assessing its ecological safety and ensuring responsible use in agricultural applications.

In conclusion, 3-Chloro-4-(difluoromethyl)-2-fluoropyridine-6-methanol (CAS No. 1806926-88-4) represents a versatile and innovative chemical entity with diverse applications across multiple industries. Its unique structure, coupled with advancements in synthetic methods and mechanistic understanding, positions it as a key player in modern chemical research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to both scientific progress and industrial innovation.